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Compound of Interest

Compound Name: Platinic acid

Cat. No.: B14761530

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
platinic acid (also known as chloroplatinic acid or hydrogen hexachloroplatinate(lV)). It is
intended to serve as a critical resource for laboratory personnel to ensure safe practices and
mitigate risks associated with the use of this compound.

Hazard Identification and Classification

Platinic acid is a highly corrosive and toxic substance that can cause severe health effects
upon exposure.[1][2] It is classified as a hazardous substance and requires stringent handling
protocols.[3] The primary hazards include severe skin and eye burns, respiratory and skin
sensitization, and acute oral toxicity.[1] Inhalation may lead to an allergic respiratory reaction,
potentially causing asthma-like symptoms, a condition known as platinosis.[2][4]

GHS Hazard Statements:

H301: Toxic if swallowed.[1]

H314: Causes severe skin burns and eye damage.[1]

H317: May cause an allergic skin reaction.[1]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]
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Quantitative Toxicity and Exposure Data

Adherence to established exposure limits is critical to prevent the adverse health effects
associated with platinic acid. The following tables summarize the key quantitative data
regarding its toxicity and permissible exposure limits.

Table 1: Acute Toxicity Data

Route of Exposure Species LD50 Value
Intravenous Rat 49 mg/kg
Oral Rat 195 mg/kg

Source: Safety Data Sheet[4]

Table 2: Occupational Exposure Limits for Platinum Soluble Salts (as Pt)

Regulatory Body Exposure Limit (TWA) Notes

8-hour time-weighted average.
OSHA (PEL) 0.002 mg/m3 -

10-hour time-weighted
NIOSH (REL) 0.002 mg/m3

average.[6]

8-hour time-weighted average.
ACGIH (TLV) 0.002 mg/m3

[6]

IDLH (Immediately Dangerous to Life or Health): 4 mg/m3 (as Platinum)[6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling platinic
acid to prevent any direct contact.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Specifications
Chemical safety goggles and a
Safety Goggles and Face full-face shield are required
Eyes/Face i L .
Shield where splashing is possible.[3]
[7]
Impervious gloves (e.g., PVC),
Skin Gloves and Protective Clothing  a lab coat, apron, or a full suit

to prevent skin contact.[3][8]

Respiratory

Respirator

An approved/certified dust
mask or respirator is
necessary, especially when
handling the solid form or
when dust may be generated.
[6][9] For higher
concentrations, a full-facepiece
positive-pressure, air-supplied

respirator may be required.

Experimental Protocols
Preparation of a 0.1 M Platinic Acid Solution

This protocol outlines the steps for the safe preparation of a 0.1 molar aqueous solution of
platinic acid hexahydrate (Hz2PtCls:6H20).

Materials:

Spatula

Deionized or distilled water

Volumetric flask (1000 mL)

Analytical balance

Platinic acid hexahydrate (solid)
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Beaker
Wash bhottle

Appropriate PPE (see Table 3)

Procedure:

Don PPE: Before handling any chemicals, put on all required personal protective equipment.

Weighing: In a chemical fume hood, carefully weigh 51.79 g of platinic acid hexahydrate on
an analytical balance.

Dissolving: Transfer the weighed solid into a beaker and add a small amount of deionized
water to dissolve it.

Transfer: Carefully transfer the dissolved platinic acid into a 1000 mL volumetric flask.

Dilution: Add deionized water to the volumetric flask until the volume is close to the 1000 mL
mark. Use a wash bottle for the final addition to ensure the meniscus is precisely on the
calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the prepared solution to a clearly labeled, clean, and dry storage bottle.
Never store solutions in a volumetric flask.[6]

Protocol for a Platinic Acid Spill Cleanup (Small Spill)

This protocol is for small, incidental spills of platinic acid that can be managed by trained

laboratory personnel. For large spills, evacuate the area and contact emergency responders.
[10]

Materials:

Spill kit containing:

o Absorbent material (e.g., vermiculite, sand, or commercial spill pillows)[11]
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[e]

Neutralizing agent for acids (e.g., sodium bicarbonate)[10]

o

Plastic dustpan and scoop (spark-proof)[12]

[¢]

Heavy-duty plastic bags for waste disposal[12]

[¢]

Appropriate PPE (see Table 3)
e pH indicator paper[13]

Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

» Don PPE: Ensure you are wearing the appropriate personal protective equipment before
addressing the spill.

o Containment: If the spill is a liquid, create a dike around the spill using absorbent material to
prevent it from spreading.[14] For solid spills, proceed to the next step.

» Neutralization (for acidic solutions): Cautiously sprinkle sodium bicarbonate over the spill,
starting from the edges and working inwards.[15] Avoid creating dust. Test the pH of the
mixture with indicator paper to ensure it is neutralized (pH 6-8).[13]

» Absorption: Cover the neutralized liquid or the solid spill with an inert absorbent material.[11]

o Collection: Carefully scoop the absorbed and neutralized material into a plastic dustpan and
transfer it into a heavy-duty plastic bag.[12]

» Decontamination: Wipe the spill area with a damp cloth or sponge. Place all contaminated
cleaning materials into the waste bag.

o Disposal: Seal the waste bag, label it as hazardous waste containing platinic acid, and
dispose of it according to institutional and local regulations.[14]

e Hygiene: Wash hands thoroughly with soap and water after the cleanup is complete.

Diagrams
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Logical Workflow for Handling Platinic Acid
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Caption: A logical workflow for the safe handling of platinic acid.
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Hazards and Safety Measures for Platinic Acid
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Caption: Cause-and-effect diagram of platinic acid hazards and corresponding safety
measures.

Storage and Incompatibility

Proper storage of platinic acid is crucial to maintain its stability and prevent hazardous
reactions.

Storage Conditions:

o Store in a tightly closed container.[6][9]

e Keep in a cool, dry, and well-ventilated area.[6][9]
e Protect from moisture, light, and heat.[6][9]
Incompatible Materials:

o Oxidizing agents[6]

» Alkalis and strong bases[6]
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e Cyanides and sulfides|[6]

e Metals[15]

Decomposition and Waste Disposal

Hazardous Decomposition Products: Upon heating, platinic acid can decompose to produce
toxic and corrosive fumes, including hydrogen chloride and platinum oxides.[6][15]

Waste Disposal: Waste containing platinic acid must be treated as hazardous waste. One
method of disposal involves the reduction of platinic acid to elemental platinum, which can
then be recovered.[14] All waste disposal must be conducted in accordance with local, state,
and federal regulations.[16] Do not dispose of platinic acid down the drain.[8]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures for Platinic Acid Exposure
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[4][7]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[4][7]

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation
give oxygen. Seek immediate medical attention.
[41[7]
Do NOT induce vomiting. If the victim is
conscious, rinse their mouth with water and give
Ingestion them a cupful of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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